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Compound of Interest

Compound Name: Olomoucine II

Cat. No.: B1233773 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

Olomoucine II, a potent inhibitor of cyclin-dependent kinases (CDKs). Adherence to these

procedures is critical to ensure personnel safety and environmental protection. Olomoucine II
is an active pharmacological agent, and all waste containing this compound must be treated as

hazardous chemical waste.

Chemical and Physical Properties of Olomoucine II
The following table summarizes key quantitative data for Olomoucine II, facilitating easy

reference for handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1233773?utm_src=pdf-interest
https://www.benchchem.com/product/b1233773?utm_src=pdf-body
https://www.benchchem.com/product/b1233773?utm_src=pdf-body
https://www.benchchem.com/product/b1233773?utm_src=pdf-body
https://www.benchchem.com/product/b1233773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 500735-47-7 [1][2][3]

Molecular Formula C₁₉H₂₆N₆O₂ [1][2][3]

Molecular Weight ~370.45 g/mol [2][3]

Appearance Solid powder [2][4]

Purity >98% [2]

Solubility

DMSO (up to 100 mM),

Methanol, Ethanol (1 mg/mL),

Chloroform (50 mg/mL)

[1][2][4]

Storage Temperature -20°C [2][4]

Storage Conditions
Store under desiccating

conditions, protect from light.
[2]

Standard Operating Procedure for Olomoucine II
Disposal
Disposal of Olomoucine II and associated materials must be conducted in accordance with

institutional and local regulations for hazardous waste. Never dispose of Olomoucine II down

the drain or in regular solid waste.

Personal Protective Equipment (PPE)
Before handling Olomoucine II in any form (pure compound, solutions, or waste), ensure the

following PPE is worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Waste Segregation and Collection
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Proper segregation at the point of generation is crucial. Use dedicated, clearly labeled

containers for each waste stream.

Solid Waste:

Items: Includes expired or unused pure Olomoucine II powder, contaminated personal

protective equipment (gloves, etc.), weigh boats, and pipette tips.

Procedure:

Carefully place all solid waste into a designated, sealable hazardous waste container

lined with a heavy-duty plastic bag.

Ensure the container is clearly labeled "Hazardous Waste" and includes the chemical

name "Olomoucine II."

Liquid Waste:

Items: Includes solutions of Olomoucine II in solvents like DMSO or ethanol, and any

rinsate from decontaminating glassware.

Procedure:

Pour liquid waste into a dedicated, leak-proof, and shatter-resistant hazardous liquid

waste container suitable for organic solvents.

Do not mix with incompatible waste streams (e.g., aqueous waste, acidic or basic

solutions).

Label the container "Hazardous Waste" and list all contents, including "Olomoucine II"
and the specific solvent(s) with their approximate concentrations.

Contaminated Sharps:

Items: Includes needles, syringes, or other sharp objects contaminated with Olomoucine
II.

Procedure:
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Place all contaminated sharps directly into a designated, puncture-proof sharps

container for chemically contaminated sharps.

Label the container "Hazardous Waste - Sharps" and specify "Olomoucine II."

Storage and Final Disposal
Interim Storage: Store all sealed and labeled waste containers in a designated satellite

accumulation area or a central hazardous waste storage facility. This area should be secure,

well-ventilated, and have secondary containment.

Final Disposal: Arrange for the collection of the waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. The

primary method for final disposal of such compounds is typically high-temperature

incineration[5].

Experimental Protocol: Spill Cleanup
In the event of a spill, immediate and correct action is necessary to prevent exposure and

contamination.

Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or in

a poorly ventilated space. Post a warning sign.

Don PPE: Wear appropriate PPE, including double gloves, a lab coat, and chemical splash

goggles. For large spills of powder, respiratory protection may be necessary to avoid

inhalation.

Contain the Spill:

For Solid Powder: Gently cover the spill with a damp paper towel to avoid creating dust.

For Liquid Solutions: Cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial absorbent pads), starting from the outside and working inward.

Clean the Area:
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Carefully collect all contaminated materials (absorbent pads, paper towels) using forceps

or a scoop.

Place all cleanup materials into a designated hazardous waste container.

Decontaminate the spill surface with a suitable solvent (e.g., ethanol), followed by a

thorough cleaning with soap and water.

Dispose of Waste: All materials used for cleanup must be disposed of as Olomoucine II
hazardous solid waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from working with Olomoucine II.
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Olomoucine II Disposal Workflow

Olomoucine II Waste Generated

Solid Waste
(e.g., powder, contaminated gloves, tips)

Liquid Waste
(e.g., DMSO solutions, rinsate)

Contaminated Sharps
(e.g., needles, syringes)

Sealable Hazardous
Solid Waste Container

Place in

Leak-Proof Hazardous
Liquid Waste Container

Place in

Puncture-Proof
Sharps Container

Place in

Store Sealed & Labeled Containers
in Designated Waste Area
(Secondary Containment)

Arrange Pickup by EHS
or Licensed Contractor

for Incineration

Click to download full resolution via product page

Caption: Logical workflow for segregating and disposing of Olomoucine II waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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